Cas no 77417-07-3 (3-methylnaphthalene-1-carbonitrile)

3-methylnaphthalene-1-carbonitrile structure
77417-07-3 structure
Product Name:3-methylnaphthalene-1-carbonitrile
CAS No:77417-07-3
MF:C12H9N
MW:167.206562757492
CID:1787105
PubChem ID:53661
Update Time:2025-04-21

3-methylnaphthalene-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-methylnaphthalene-1-carbonitrile
    • DTXSID40998634
    • DB-083818
    • 77417-07-3
    • SCHEMBL12316907
    • 71235-72-8
    • Naphthalene-1-carbonitrile, 3-methyl-
    • Inchi: 1S/C12H9N/c1-9-6-10-4-2-3-5-12(10)11(7-9)8-13/h2-7H,1H3
    • InChI Key: FOSFPMKFTSULBQ-UHFFFAOYSA-N
    • SMILES: N#CC1=CC(C)=CC2C=CC=CC=21

Computed Properties

  • Exact Mass: 167.07357
  • Monoisotopic Mass: 167.073499291g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79
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